Cas no 1378783-46-0 (Ethyl 2-formyl-4-methylthiazole-5-carboxylate)

• Product Name: Ethyl 2-formyl-4-methylthiazole-5-carboxylate
• CAS No: 1378783-46-0
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 2101564
• Update Time: 2023-08-03

Ethyl 2-formyl-4-methylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-formyl-4-methylthiazole-5-carboxylate
• Ethyl 2-formyl-4-methylthiazole-5-carboxylate

• Inchi： 1S/C8H9NO3S/c1-3-12-8(11)7-5(2)9-6(4-10)13-7/h4H,3H2,1-2H3
• InChI Key： YFSBMCKPJCWZPF-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(C)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Topological Polar Surface Area: 84.5